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Compound of Interest

Compound Name: Strontium nitrite

CAS No.: 13470-06-9

Cat. No.: B088405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the

characterization of strontium nitrite, a compound of interest in various chemical and

pharmaceutical applications. The following sections detail the physicochemical properties,

purity assessment, and stability analysis of both anhydrous strontium nitrite (Sr(NO₂)₂) and its

monohydrate form (Sr(NO₂)₂·H₂O).

Physicochemical Characterization
A fundamental step in the analysis of strontium nitrite is the determination of its basic physical

and chemical properties. These characteristics are crucial for identification, quality control, and

formulation development.

Physical Properties
Strontium nitrite is a yellow-white crystalline solid that is known to be hygroscopic.[1] It exists

in both an anhydrous and a monohydrate form.[1] Key physical properties are summarized in

Table 1.
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Table 1: Physical Properties of Strontium Nitrite

Property
Anhydrous Strontium
Nitrite (Sr(NO₂)₂)

Strontium Nitrite
Monohydrate
(Sr(NO₂)₂·H₂O)

CAS Number 13780-06-8 13470-06-9

Molecular Weight 179.62 g/mol 197.63 g/mol

Appearance Yellow-white crystals
Yellow-white hygroscopic

needles

Density 2.23 g/cm³ 2.84 g/cm³

Solubility in Water 72.1 g/100 mL at 20°C 58.5 g/100 mL at 20°C

Solubility in Alcohol 0.04 g/100 mL at 20°C Insoluble

Decomposition Temp. >650°C
Begins to decompose at

~245°C in air

Identification Tests
Simple qualitative tests can be employed for the preliminary identification of the strontium and

nitrite ions.

Flame Test for Strontium: Introduction of the sample into a non-luminous flame will produce a

characteristic bright red (crimson) color, indicative of the presence of strontium ions.

Qualitative Test for Nitrite: The brown ring test, while more commonly used for nitrates, can

indicate the presence of nitrite. A more specific test involves the reaction with a solution of

potassium iodide and starch in the presence of a weak acid, which will turn blue-black in the

presence of nitrite ions.

Purity and Impurity Profiling
Ensuring the purity of strontium nitrite is critical for its intended application. The primary

impurities of concern are often related anions such as nitrate (NO₃⁻) and chloride (Cl⁻).
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Assay of Nitrite Content by UV-Visible
Spectrophotometry
The nitrite content in strontium nitrite can be accurately determined using a colorimetric

method based on the Griess-Ilosvay reaction. This method involves the diazotization of an

aromatic amine by the nitrite ion in an acidic medium, followed by coupling with another

aromatic compound to form a colored azo dye. The intensity of the color, which is proportional

to the nitrite concentration, is measured spectrophotometrically.

Objective: To quantify the nitrite content in a sample of strontium nitrite.

Principle: The Griess-Ilosvay method involves the reaction of nitrite with sulfanilic acid to form a

diazonium salt, which is then coupled with N-(1-naphthyl)ethylenediamine to produce a

magenta-colored azo dye. The absorbance of this dye is measured at approximately 540 nm.

Reagents and Materials:

Strontium Nitrite Sample

Sulfanilic Acid Solution (0.5% w/v in 5% v/v acetic acid)

N-(1-naphthyl)ethylenediamine dihydrochloride (NED) Solution (0.1% w/v in deionized water)

Sodium Nitrite (NaNO₂) standard, analytical grade

Deionized Water

Volumetric flasks and pipettes

UV-Visible Spectrophotometer

Procedure:

Preparation of Standard Nitrite Solution (100 ppm): Accurately weigh 0.150 g of dried sodium

nitrite and dissolve it in 1000 mL of deionized water in a volumetric flask.

Preparation of Calibration Curve:
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Prepare a series of standard solutions with concentrations ranging from 0.1 to 1.0 ppm of

nitrite by diluting the 100 ppm standard solution.

To 10 mL of each standard solution in a 50 mL volumetric flask, add 1.0 mL of the sulfanilic

acid solution and mix well.

After 5 minutes, add 1.0 mL of the NED solution and mix.

Dilute to the mark with deionized water and allow the color to develop for 20 minutes.

Measure the absorbance of each solution at 540 nm against a reagent blank.

Plot a calibration curve of absorbance versus nitrite concentration.

Sample Analysis:

Accurately weigh a sample of strontium nitrite (e.g., 0.1 g) and dissolve it in deionized

water in a 1000 mL volumetric flask.

Dilute an aliquot of this solution to bring the nitrite concentration within the range of the

calibration curve.

Take 10 mL of the diluted sample solution and follow the same procedure as for the

standard solutions (addition of sulfanilic acid and NED, color development, and

absorbance measurement).

Calculation: Determine the nitrite concentration in the sample from the calibration curve and

calculate the percentage of nitrite in the original strontium nitrite sample. A study on

synthesized strontium nitrite monohydrate reported a determined nitrite content of 46.2%,

which is in good agreement with the theoretical value of 46.6%.

Workflow for Spectrophotometric Nitrite Assay
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Caption: Workflow for the spectrophotometric quantification of nitrite.

Determination of Anionic Impurities by Ion
Chromatography
Ion chromatography (IC) is a powerful technique for the separation and quantification of ionic

impurities. This method is particularly useful for determining the levels of nitrate and chloride in

strontium nitrite.

Objective: To determine the concentration of nitrate and chloride impurities in a strontium
nitrite sample.

Principle: The sample solution is injected into an ion chromatograph, where the anions are

separated on an anion-exchange column. The separated ions are then detected by a

conductivity detector.

Instrumentation and Columns:

Ion Chromatograph with a suppressed conductivity detector

Anion-exchange guard column (e.g., Dionex IonPac AG19)

Anion-exchange analytical column (e.g., Dionex IonPac AS19)
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Autosampler

Reagents and Eluent:

Strontium Nitrite Sample

Deionized water (18 MΩ·cm or better)

Sodium Carbonate (Na₂CO₃) and Sodium Bicarbonate (NaHCO₃) for eluent preparation

Standard solutions of nitrate and chloride (1000 ppm)

Procedure:

Eluent Preparation: Prepare an isocratic eluent of approximately 1.8 mM Na₂CO₃ and 1.7

mM NaHCO₃ in deionized water.

Standard Preparation: Prepare a series of mixed standard solutions containing known

concentrations of nitrate and chloride (e.g., 0.1, 0.5, 1, 5, 10 ppm) by diluting the stock

standards.

Sample Preparation:

Accurately weigh about 1.0 g of the strontium nitrite sample and dissolve it in 100 mL of

deionized water in a volumetric flask.

Filter the solution through a 0.45 µm syringe filter before injection. Further dilution may be

necessary depending on the expected impurity levels.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 25 µL

Column Temperature: 30 °C

Detection: Suppressed conductivity
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Analysis and Quantification:

Inject the standard solutions to generate a calibration curve for each anion.

Inject the prepared sample solution.

Identify and quantify the nitrate and chloride peaks in the sample chromatogram based on

the retention times and calibration curves of the standards.

Logical Flow for Ion Chromatography Analysis
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Caption: Logical flow for impurity analysis by ion chromatography.

Thermal Stability and Decomposition Analysis
Thermal analysis techniques are essential for evaluating the stability of strontium nitrite and

understanding its decomposition pathway. These methods provide information on dehydration,
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phase transitions, melting, and decomposition temperatures.

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)
TGA measures the change in mass of a sample as a function of temperature, while DTA

measures the temperature difference between a sample and a reference material. Together,

they provide a detailed profile of the thermal events.

Objective: To investigate the thermal stability and decomposition of Sr(NO₂)₂·H₂O.

Instrumentation:

Simultaneous TG-DTA instrument

Procedure:

Sample Preparation: Place a precisely weighed sample of strontium nitrite monohydrate

(e.g., 30-45 mg) into an alumina or platinum crucible.[2]

Instrument Setup:

Atmosphere: Flowing nitrogen (N₂) at a rate of 40 mL/min.[2]

Heating Rate: A linear heating rate of 10 °C/min is typically used.[2]

Temperature Range: From ambient temperature to approximately 800 °C.

Data Analysis:

Analyze the TGA curve for mass loss steps, which correspond to dehydration and

decomposition events.

Analyze the DTA curve for endothermic and exothermic peaks, which indicate phase

transitions, melting, and decomposition.

Table 2: Key Thermal Events for Strontium Nitrite Monohydrate in Nitrogen
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Temperature (°C) Event Observation (TGA) Observation (DTA)

~150 Dehydration

Mass loss

corresponding to one

water molecule

Endotherm

~265
Solid-solid phase

transition
No mass loss Endotherm

~365 Melting Slight mass loss Endotherm

>500
Onset of

decomposition
Gradual mass loss -

>650 Rapid decomposition Significant mass loss Endotherm

Data sourced from Gallagher, P.K. (1984). Thermochimica Acta, 75, 121-127.[2]

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as a function of temperature or time. It is

particularly useful for quantifying the enthalpy changes associated with thermal events.

Objective: To determine the temperatures and enthalpy changes of phase transitions and

melting of Sr(NO₂)₂·H₂O.

Instrumentation:

Differential Scanning Calorimeter

Procedure:

Sample Preparation: Accurately weigh a small amount of the sample (e.g., 5 mg) into an

aluminum DSC pan and seal it.

Instrument Setup:

Atmosphere: Flowing argon at a rate of 50 mL/min.

Heating Rate: 10 °C/min.
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Temperature Range: From ambient to a temperature above the melting point (e.g., 400

°C).

Data Analysis:

Identify the endothermic peaks corresponding to the loss of water, the solid-solid phase

transition, and fusion.

Determine the onset temperatures and peak temperatures for each event.

Integrate the peak areas to calculate the enthalpy changes (ΔH) for each transition.

A study reported the extrapolated onset temperature for the solid-solid transition to be 265.7 ±

0.1 °C and a mean fusion temperature of 362.7 ± 0.4 °C.

Workflow for Thermal Analysis
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Caption: Workflow for thermal analysis of strontium nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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